Cas no 728016-94-2 (N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide)

• Product Name: N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• CAS No: 728016-94-2
• MF: C₂₇H₂₁N₃O₃
• MW: 435.473946332932
• CID: 5765142
• PubChem ID: 1253546
• Update Time: 2025-07-09

N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F1732-0128
• AB00675738-01
• N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• STK781854
• N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide
• N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]-2-oxo-8-prop-2-enylchromene-3-carboxamide
• 8-allyl-N-(3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl)-2-oxo-2H-chromene-3-carboxamide
• 728016-94-2
• AKOS005141410

• Inchi： 1S/C27H21N3O3/c1-3-7-18-9-4-11-20-15-22(27(32)33-24(18)20)26(31)28-21-12-5-10-19(14-21)23-16-30-13-6-8-17(2)25(30)29-23/h3-6,8-16H,1,7H2,2H3,(H,28,31)
• InChI Key： WVDBOGPSMQHNLU-UHFFFAOYSA-N
• SMILES： O1C(C(C(NC2=CC=CC(=C2)C2=CN3C=CC=C(C)C3=N2)=O)=CC2C=CC=C(CC=C)C1=2)=O

Computed Properties

• Exact Mass: 435.15829154g/mol
• Monoisotopic Mass: 435.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 72.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide

Introduction to N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide (CAS No. 728016-94-2)

N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 728016-94-2, belongs to a class of molecules known for their involvement in various biochemical pathways. The intricate molecular framework of this substance includes multiple functional groups, such as methylimidazo[1,2-a]pyridine and chromene, which contribute to its diverse chemical reactivity and biological interactions.

The structure of N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide is characterized by a fused heterocyclic system, which is a hallmark of many pharmacologically active agents. The presence of the 8-methylimidazo[1,2-a]pyridine moiety is particularly noteworthy, as this scaffold has been extensively studied for its role in modulating various cellular processes. In particular, imidazopyridines are known to exhibit potent effects on enzymes and receptors involved in inflammation, pain perception, and cancer progression. The integration of this moiety with a phenyl group and a chromene core creates a molecule with multiple potential sites for interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. The virtual screening of N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide has revealed promising interactions with several key proteins implicated in diseases like cancer and neurodegeneration. For instance, studies suggest that this compound may inhibit the activity of enzymes such as kinases, which are often overexpressed in tumor cells. Additionally, the propenyl group attached to the chromene ring could enhance the molecule's ability to cross cell membranes, improving its bioavailability.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step reaction pathway involves the careful assembly of the imidazopyridine core with the chromene structure, followed by functionalization with the propenyl group. Each step must be meticulously controlled to ensure high yield and purity. Modern synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to facilitate the formation of complex carbon-carbon bonds. These methods not only streamline the synthesis but also allow for the introduction of diverse functional groups with minimal side reactions.

In vitro studies have begun to uncover the potential therapeutic applications of N-(3-{8-methylimidazo[1,2-a]pyridin-2-yl}phenyl)-2-oxo-8-(prop-2-en-1-yl)-2H-chromene-3-carboxamide. Initial experiments have shown that this compound exhibits inhibitory effects on several cancer cell lines, suggesting its potential as an anticancer agent. The mechanism of action appears to involve disruption of signaling pathways that promote cell proliferation and survival. Furthermore, preliminary data indicate that it may also possess anti-inflammatory properties by modulating the activity of inflammatory cytokines.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how the body processes N-(3-{8-methylimidazo[1,2-a]pyridin}-
2>yl}phenyl)-
2>oxo
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en
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-
chromene
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carboxamide is crucial for determining its therapeutic efficacy and safety. Researchers are employing advanced techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy to study its metabolic pathways and interactions with biological matrices. These studies aim to identify any potential metabolites or degradation products that could influence its overall pharmacological effects.

The development of novel drug candidates often involves collaboration between academic researchers and pharmaceutical companies. N-(3-{8-methylimidazo[1,
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propenylethylene oxide) represents a prime example of such an effort. By leveraging cutting-edge synthetic methodologies and computational tools, scientists are able to design and optimize molecules with specific therapeutic profiles. This compound exemplifies how structural complexity can be harnessed to develop innovative treatments for challenging diseases.